1,1,1-Trichloro-2,2,2-trifluoroethane
1,1,1-Trichloro-2,2,2-trifluoroethane
1,1,1-Trichlorotrifluoroethane is used in the synthesis of isosteres showing potential to be β-turn promoters. Also used in the synthesis of fluoro-containing alkenes.
Brand Name:
Vulcanchem
CAS No.:
354-58-5
VCID:
VC21335231
InChI:
InChI=1S/C2Cl3F3/c3-1(4,5)2(6,7)8
SMILES:
Molecular Formula:
C2Cl3F3
Cl2FCCClF2
C2Cl3F3
Cl2FCCClF2
C2Cl3F3
Molecular Weight:
187.37 g/mol
1,1,1-Trichloro-2,2,2-trifluoroethane
CAS No.: 354-58-5
Cat. No.: VC21335231
Molecular Formula: C2Cl3F3
Cl2FCCClF2
C2Cl3F3
Molecular Weight: 187.37 g/mol
Purity: > 95%
* For research use only. Not for human or veterinary use.
| Description | 1,1,1-Trichlorotrifluoroethane is used in the synthesis of isosteres showing potential to be β-turn promoters. Also used in the synthesis of fluoro-containing alkenes. |
|---|---|
| CAS No. | 354-58-5 |
| Molecular Formula | C2Cl3F3 Cl2FCCClF2 C2Cl3F3 |
| Molecular Weight | 187.37 g/mol |
| IUPAC Name | 1,1,1-trichloro-2,2,2-trifluoroethane |
| Standard InChI | InChI=1S/C2Cl3F3/c3-1(4,5)2(6,7)8 |
| Standard InChI Key | BOSAWIQFTJIYIS-UHFFFAOYSA-N |
| Impurities | Chlorofluoroalkanes (and also the alternative HCFCs and HFCs) produced on an industrial scale are subject to stringent standards. Impurities must not exceed the following limits (vol %): acids, 0; moisture, <0.001; higher-boiling fractions, <0.05; and other gases, 2. /Chlorofluoroalkanes/ |
| Canonical SMILES | C(C(Cl)(Cl)Cl)(F)(F)F |
| Appearance | Clear Colorless Oil |
| Boiling Point | 46.1 °C 45.5 °C 48 °C |
| Colorform | Colorless gas |
| Melting Point | 14.2 °C 14.37 °C -36 °C |
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